3-chloro-6-[(3-methylphenyl)methyl]pyridazine

• IUPAC Name: 3-chloro-6-[(3-methylphenyl)methyl]pyridazine
• InChI: InChI=1S/C12H11ClN2/c1-9-3-2-4-10(7-9)8-11-5-6-12(13)15-14-11/h2-7H,8H2,1H3
• InChI Key: RVWDUMKNJFNWNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC2=NN=C(C=C2)Cl
• Molecular Formula: C12H11ClN2
• Molecular Weight: 218.68 g/mol
• CAS No.: 339008-38-7

Description

3-chloro-6-[(3-methylphenyl)methyl]pyridazine is a useful research compound. Its molecular formula is C12H11ClN2 and its molecular weight is 218.68. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Characterization

Pyridazine derivatives, including those related to "3-Chloro-6-(3-methylbenzyl)pyridazine," have been synthesized and characterized to understand their structural and electronic properties. For instance, Hamdi Hamid Sallam et al. (2021) synthesized triazole pyridazine derivatives and conducted a thorough analysis, including crystal structure characterization, density functional theory (DFT) calculations, and Hirshfeld surface analysis, to explore their anti-tumor and anti-inflammatory activities (Sallam et al., 2021). Similarly, synthesis and structure analysis of 6-Chloro-3-[(4-chloro-3-methylphenoxy)methyl][1,2,4]triazolo[4,3-b]pyridazine highlighted its pharmaceutical significance, providing insights into molecular packing strength through intermolecular interaction energies analysis (Sallam et al., 2021).

Biological and Chemical Applications

Research on pyridazine derivatives extends to exploring their biological and chemical applications. A study demonstrated the potential of certain pyridazines for pharmacological investigations, highlighting their anticonvulsive properties and resemblance to blood pressure lowering drugs (Druey et al., 1954). Furthermore, the synthesis and evaluation of 3-N-substituted amino-6-methyl-4-(3-trifluoromethylphenyl)pyridazine derivatives revealed their herbicidal activities, indicating their potential use in agriculture for plant growth regulation and pest control (Xu et al., 2008).

Molecular Docking and Antioxidant Activity

Advanced studies involving molecular docking and antioxidant activity of specific pyridazine compounds, such as 6-chloro-3-[(4-methylphenoxy) methyl] [1,2,4] triazolo[4,3-b]pyridazine, have been conducted. These studies aim to determine the chemical reactivity and biological efficacy of the compounds, providing a foundation for future therapeutic applications (Sallam et al., 2021).

Mechanism of Action

Target of Action

The primary targets of 3-Chloro-6-(3-methylbenzyl)pyridazine are currently unknown . This compound is part of a collection of unique chemicals provided to early discovery researchers

Mode of Action

The interaction of this compound with its targets and the resulting changes are subjects of ongoing research .

Biochemical Pathways

The downstream effects of these pathways are also under investigation .

Pharmacokinetics

These properties are crucial in determining the bioavailability of the compound .